Cas no 194804-86-9 (4-amino-2,3-difluorobenzoic Acid)

• Product Name: 4-amino-2,3-difluorobenzoic Acid
• CAS No: 194804-86-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 1387406
• PubChem ID: 19358341
• Update Time: 2025-10-14

4-amino-2,3-difluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,3-difluorobenzoic Acid
• AKOS006352712
• F-5009
• 4-amino-2-ethynylpyridine
• ANW-67316
• 4-amino-2-fluoro-3-methoxybenzoic acid
• CTK8C1824
• AK-89124
• I02-2445
• AKOS006352712; F-5009; 4-amino-2-ethynylpyridine; ANW-67316; 4-amino-2-fluoro-3-methoxybenzoic acid; CTK8C1824; AK-89124; I02-2445;
• EN300-7457223
• SCHEMBL1675857
• FIEQASWKDYLDEJ-UHFFFAOYSA-N
• 194804-86-9
• DB-184666

• Inchi： 1S/C8H8FNO3/c1-13-7-5(10)3-2-4(6(7)9)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： FIEQASWKDYLDEJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1OC)N

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų